2-[2-[(2,4-dimethoxy-6-oxidophenyl)methylideneamino]ethyliminomethyl]-3,5-dimethoxyphenolate;manganese;acetate

Specification

• Description: EUK 8 and EUK 134 are synthetic catalytic scavengers of reactive oxygen species with superoxide dismutase (SOD) and catalase mimetic activity. EUK 118 is a structural analog of EUK 8 and EUK 134 with significantly reduced activity. EUK 118 exhibits a catalase activity of 35 µM O2 formed/minute from 10 mM hydrogen peroxide, which is more than four times lower that that observed for EUK 8 under the same conditions. Superoxide-mediated reduction of an electron acceptor (i.e., SOD mimetic activity) was inhibited by EUK 118 and EUK 8 with IC50 values of 2 and 0.7 µM, respectively. EUK 118 did not protect human dermal fibroblasts against hydrogen peroxide-induced cell death.
• CAS No.: 186299-34-3
• Molecular Formula: C22H25Mn3N2O8-3
• Molecular Weight: 610.262
• IUPAC Name: 2-[2-[(2,4-dimethoxy-6-oxidophenyl)methylideneamino]ethyliminomethyl]-3,5-dimethoxyphenolate;manganese;acetate
• Standard InChI: InChI=1S/C20H24N2O6.C2H4O2.3Mn/c1-25-13-7-17(23)15(19(9-13)27-3)11-21-5-6-22-12-16-18(24)8-14(26-2)10-20(16)28-4;1-2(3)4;;;/h7-12,23-24H,5-6H2,1-4H3;1H3,(H,3,4);;;/p-3
• Standard InChI Key: MAFGPDWFRWXFGZ-UHFFFAOYSA-K
• SMILES: CC(=O)[O-].COC1=CC(=C(C(=C1)OC)C=NCCN=CC2=C(C=C(C=C2OC)OC)[O-])[O-].[Mn].[Mn].[Mn]
• Appearance: Assay:≥95%A crystalline solid